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Compound of Interest

Compound Name: (Perfluorohexyl)ethylene
CAS No.: 25291-17-2
Cat. No.: B1293885
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
(Perfluorohexyl)ethylene (also known as 1H,1H,2H-Perfluoro-1-octene). The information
presented herein is essential for the structural elucidation, identification, and quality control of
this fluorinated compound in research and development settings. This document includes
tabulated nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data,
detailed experimental protocols, and visualizations of the analytical workflow and data
relationships.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from *H NMR, 13C NMR, 1°F
NMR, IR, and MS analyses of (Perfluorohexyl)ethylene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectroscopic Data for (Perfluorohexyl)ethylene[1]
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Chemical Shift () o Coupling Constant .
Multiplicity Assignment

ppm (J) Hz

5.97 dddd 17.2,10.4,7.6,7.6 -CH=CH:

5.96 dddd 17.2,1.6,1.2,1.2 -CH=CHH (trans)

5.80 dddd 10.4,1.6,1.2,1.2 -CH=CHH (cis)

25-21 m - -CH2-CF2-

Solvent: CDCIs, Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Table 2: 13C NMR Spectroscopic Data for (Perfluorohexyl)ethylene*

Chemical Shift (8) ppm Multiplicity Assignment
131.9 t(J=21.3Hz) -CH=CH:
124.9 t(J=5.5Hz) -CH=CH:
120 - 105 (complex) m -CF2- chain
32.6 t (J = 22.5 Hz) -CH2-CF2-

*Data for the structurally similar compound 1H,1H,2H-Perfluoro-1-decene is used as a
reference due to the limited availability of public data for (Perfluorohexyl)ethylene. The
chemical shifts for the vinyl and adjacent methylene carbons are expected to be very similar.[2]

Table 3: 1°F NMR Spectroscopic Data for (Perfluorohexyl)ethylene*
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Chemical Shift (8) ppm Multiplicity Assighment
-81.2 t -CFs

-114.7 m -CH2-CF2-
-122.2 m -CF2-

-123.1 m -CF2-

-123.8 m -CF2-

-126.5 m -CF2-CFs3

*Data for the structurally similar compound 1H,1H,2H-Perfluoro-1-decene is used as a
reference. The chemical shifts are relative to CFCls.[2]

Infrared (IR) Spectroscopy

Table 4: IR Absorption Bands for (Perfluorohexyl)ethylene

Wavenumber (cm~12) Intensity Assignment
3095 Medium =C-H stretch
2965, 2920 Medium C-H stretch (CH2)
1645 Strong C=C stretch

1420 Medium =CH:z scissoring
1250 - 1050 Very Strong C-F stretch

960 Strong =CH2 wag

Technique: Neat liquid film on KBr plates.[3]

Mass Spectrometry (MS)

Table 5: Mass Spectrometry Fragmentation Data for (Perfluorohexyl)ethylene[1][4]
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Tentative Fragment

mlz Relative Intensity (%) .
Assignment

346 <1 M]*

327 1.4 [M-F]*

281 1.9 [M-C2Fs]*

257 1.6 [M-C2H2Fs]*

169 1.3 [C3F7]*

131 4.2 [CsFs]*

119 3.2 [C2Fs]*

100 3.0 [CaFa]*

95 1.2 [C2HFa]*

77 100.0 [C2HF2]*

69 14.6 [CF3]*

51 24.0 [CHF2]*

lonization: Electron lonization (EIl) at 70 eV.

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of
(Perfluorohexyl)ethylene.

NMR Spectroscopy

1. Sample Preparation:

o Approximately 5-10 mg of (Perfluorohexyl)ethylene is dissolved in 0.6-0.7 mL of deuterated
chloroform (CDCIs) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

e The solution is transferred to a 5 mm NMR tube.
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2. 'H NMR Spectroscopy:

¢ Instrument: 400 MHz NMR Spectrometer.

e Parameters:

[¢]

Pulse Program: zg30

[e]

Number of Scans: 16

o

Relaxation Delay (d1): 1.0 s

[¢]

Acquisition Time (aq): 3.98 s

[¢]

Spectral Width (sw): 20.5 ppm

e Processing:
o The Free Induction Decay (FID) is Fourier transformed with a line broadening of 0.3 Hz.
o The spectrum is phased and baseline corrected.
o The residual CHCIs signal is referenced to 7.26 ppm.

3. 3C NMR Spectroscopy:

e Instrument: 100 MHz NMR Spectrometer.

e Parameters:

o

Pulse Program: zgpg30 (proton decoupled)

Number of Scans: 1024

[e]

o

Relaxation Delay (d1): 2.0 s

[¢]

Acquisition Time (aq): 1.36 s

[¢]

Spectral Width (sw): 240 ppm
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e Processing:
o The FID is Fourier transformed with a line broadening of 1.0 Hz.
o The spectrum is phased and baseline corrected.
o The CDClIs triplet is referenced to 77.16 ppm.

4. 1°F NMR Spectroscopy:

¢ Instrument: 376 MHz NMR Spectrometer.

e Parameters:

[¢]

Pulse Program: zg30

Number of Scans: 64

[e]

o

Relaxation Delay (d1): 1.5 s

[¢]

Acquisition Time (aq): 0.8 s

o

Spectral Width (sw): 250 ppm
e Processing:
o The FID is Fourier transformed with a line broadening of 0.5 Hz.

o The spectrum is phased and baseline corrected. An external reference of CFCIs (0 ppm) is
used.

Infrared (IR) Spectroscopy

1. Sample Preparation:

o Adrop of neat (Perfluorohexyl)ethylene is placed between two potassium bromide (KBr)
plates to form a thin liquid film.[5]

2. Data Acquisition:
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e Instrument: Fourier Transform Infrared (FTIR) Spectrometer.
e Parameters:
o Spectral Range: 4000 - 400 cm™1
o Resolution: 4 cm*
o Number of Scans: 16
e Procedure:
o Abackground spectrum of the empty sample compartment is recorded.
o The KBr plates with the sample are placed in the sample holder.

o The sample spectrum is recorded and automatically ratioed against the background
spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

1. Sample Introduction and Chromatography:

e Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).
e Sample Preparation: The neat liquid is diluted 1:1000 in dichloromethane.

e GC Parameters:

o Injector Temperature: 250 °C

[e]

Injection Volume: 1 pL (split ratio 50:1)

Carrier Gas: Helium, constant flow of 1.0 mL/min

o

[¢]

Column: HP-5MS (30 m x 0.25 mm x 0.25 um)

[¢]

Oven Program: Initial temperature of 40 °C held for 2 min, then ramped at 15 °C/min to
200 °C and held for 2 min.
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2. Mass Spectrometry:
o MS Parameters:

o lon Source: Electron lonization (El)

[¢]

lonization Energy: 70 eV

[e]

Source Temperature: 230 °C

o

Quadrupole Temperature: 150 °C

[¢]

Mass Range: m/z 40 - 400

Mandatory Visualizations

The following diagrams illustrate key workflows and relationships in the spectroscopic analysis
of (Perfluorohexyl)ethylene.
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Structural Elucidation

Confirm Structure of
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Caption: Experimental workflow for the spectroscopic analysis of (Perfluorohexyl)ethylene.
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Caption: Logical relationship of spectroscopic data for structural elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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